Cas no 2228827-74-3 (3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine
• CAS No: 2228827-74-3
• MF: C₁₁H₁₄BrF₂N
• MW: 278.136369228363
• CID: 6283792
• PubChem ID: 165794283
• Update Time: 2025-06-27

3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine
• 2228827-74-3
• EN300-1948396

• Inchi： 1S/C11H14BrF2N/c1-7-3-9(4-8(2)10(7)12)5-11(13,14)6-15/h3-4H,5-6,15H2,1-2H3
• InChI Key： ARVDUVMZLKFGRY-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)CC(CN)(F)F

Computed Properties

• Exact Mass: 277.02777g/mol
• Monoisotopic Mass: 277.02777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine

Introduction to 3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine (CAS No. 2228827-74-3)

3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine (CAS No. 2228827-74-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and dimethylated aromatic ring and a difluorinated aliphatic chain, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine is of particular interest due to its potential as a lead compound in drug discovery. The bromine atom in the aromatic ring can serve as a site for further functionalization, allowing for the synthesis of a wide range of derivatives with varying biological properties. The dimethyl groups enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. Additionally, the difluorinated propanamine moiety imparts unique electronic and steric properties that can influence receptor binding and pharmacological activity.

Recent studies have explored the biological activities of 3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity in vitro and demonstrated promising neuroprotective effects in cellular models.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a common feature of many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preliminary studies have shown that 3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in inflamed tissues. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine have also been investigated to assess its suitability for clinical development. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses.

In addition to its therapeutic potential, 3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine has been studied for its use as a research tool in understanding biological processes. Its ability to selectively bind to specific receptors or enzymes makes it valuable for probing molecular mechanisms underlying various physiological and pathological conditions. Researchers have utilized this compound to gain insights into signaling pathways involved in cell proliferation, apoptosis, and differentiation.

The synthesis of 3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine has been optimized to ensure high yields and purity. Various synthetic routes have been developed to access this compound efficiently. One common approach involves the reaction of 4-bromo-3,5-dimethylbenzaldehyde with difluoroacetonitrile followed by reduction to form the amine derivative. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 3-(4-bromo-3,5-dimethylphenyl)-2,2-difluoropropan-1-amine (CAS No. 2228827-74-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.